Cas no 55484-35-0 (Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-)

• Product Name: Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-
• CAS No: 55484-35-0
• MF: C₁₁H₉NO₂
• MW: 187.194662809372
• CID: 2831725
• PubChem ID: 12215259
• Update Time: 2025-06-08

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL14395763
• DTXSID10480819
• 1-[5-(pyridin-4-yl)furan-2-yl]ethan-1-one
• DA-04916
• 1-(5-(Pyridin-4-yl)furan-2-yl)ethanone
• Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-
• 55484-35-0
• EN300-745475

• Inchi： 1S/C11H9NO2/c1-8(13)10-2-3-11(14-10)9-4-6-12-7-5-9/h2-7H,1H3
• InChI Key： ZRTZZUSWSPVUCL-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 187.063328530Da
• Monoisotopic Mass: 187.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-

Recent Advances in the Study of Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- (CAS: 55484-35-0)

Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-, with the CAS number 55484-35-0, is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutic agents. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The compound has been identified as a key intermediate in the synthesis of various heterocyclic compounds, which are known for their diverse pharmacological properties. Recent synthetic methodologies have improved the yield and purity of Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-, making it more accessible for further research and development. These advancements are crucial for scaling up production and ensuring reproducibility in pharmacological studies.

In terms of biological activity, recent in vitro and in vivo studies have demonstrated that Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- exhibits promising anti-inflammatory and anticancer properties. Mechanistic studies suggest that the compound modulates key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the NF-κB pathway, which plays a central role in inflammatory responses and cancer progression. These findings highlight its potential as a lead compound for the development of new anti-inflammatory and anticancer drugs.

Furthermore, structural-activity relationship (SAR) studies have been conducted to optimize the compound's efficacy and reduce potential side effects. Modifications to the pyridinyl and furanyl moieties have led to derivatives with enhanced biological activity and improved pharmacokinetic profiles. These derivatives are currently being evaluated in preclinical models to assess their therapeutic potential and safety.

Despite these promising results, challenges remain in the clinical translation of Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]-. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, Ethanone, 1-[5-(4-pyridinyl)-2-furanyl]- (CAS: 55484-35-0) represents a valuable scaffold in medicinal chemistry with significant potential for therapeutic applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its structure for enhanced efficacy, and evaluate its safety profile. The compound's versatility and promising biological activity make it a focal point in the search for new treatments for inflammatory diseases and cancer.